1,3-Benzothiazol-2-yl-[4-(2-pyridinyl)-1-piperazinyl]methanone

• Molecular Formula: C17H16N4OS
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 1,3-benzothiazol-2-yl-(4-pyridin-2-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C17H16N4OS/c22-17(16-19-13-5-1-2-6-14(13)23-16)21-11-9-20(10-12-21)15-7-3-4-8-18-15/h1-8H,9-12H2
• InChI Key: GEOUZRZOLPSTCW-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=CC=CC=N2)C(=O)C3=NC4=CC=CC=C4S3

Description

1,3-benzothiazol-2-yl-[4-(2-pyridinyl)-1-piperazinyl]methanone is a member of piperazines and a member of pyridines.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Compounds with a similar chemical structure to 1,3-Benzothiazol-2-yl-[4-(2-pyridinyl)-1-piperazinyl]methanone have been synthesized and show variable antimicrobial activity against different strains of bacteria and fungi. These compounds have been studied for their in vitro antimicrobial properties, demonstrating potential in the development of new antimicrobial agents (Patel, Agravat, & Shaikh, 2011); (Patel & Agravat, 2009).

Anti-Mycobacterial Properties

• A study on the benzo[d]thiazol-2-yl(piperazin-1-yl)methanone scaffold revealed it as a new chemotype with anti-mycobacterial properties. Several compounds in this group showed potential anti-tubercular activity against Mycobacterium tuberculosis, with low cytotoxicity, indicating a promising direction for tuberculosis treatment research (Pancholia et al., 2016).

Anticancer and Anticonvulsant Potential

• Other derivatives of this compound have been explored for their anticonvulsant and anticancer activities. Some compounds have shown significant potential in these areas, indicating the versatility of this chemical scaffold in therapeutic applications (Malik & Khan, 2014); (Ghule, Deshmukh, & Chaudhari, 2013).

Drug Development and Molecular Analysis

• These compounds have also been a focus in the development of new drugs and molecular analysis, particularly in understanding molecular interactions and structure-activity relationships, which are crucial in drug design (Hafez et al., 2023); (Swanson et al., 2009).